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Compound of Interest

Compound Name: 2-Nitrophenyl isocyanate

Cat. No.: B147338

A Technical Guide to the Physical Properties of
2-Nitrophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Nitrophenyl isocyanate (CAS No: 3320-86-3), a key reagent in various synthetic applications.
The document outlines its melting and boiling points, supported by detailed experimental
protocols for their determination, to ensure accurate handling and application in a laboratory
setting.

Core Physical Properties

2-Nitrophenyl isocyanate is a yellow crystalline solid at room temperature.[1] It is soluble in
toluene and decomposes in water.[1] The key physical constants are critical for its use in
synthesis, purification, and storage. The accepted literature values for its melting and boiling
points are summarized below.

Data Presentation: Physical Constants of 2-Nitrophenyl Isocyanate
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Physical Property Value Conditions
Melting Point 38-41°C
Boiling Point 135-137 °C at 17 mmHg

Literature-reported values.[1]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to verifying the purity and identity
of a chemical substance. The following sections detail standardized methodologies for
measuring the melting and boiling points of compounds such as 2-Nitrophenyl isocyanate.

The melting point of a solid is the temperature range over which it changes state from solid to
liquid. For a pure substance, this range is typically narrow. This protocol is based on the widely
used capillary tube method, which can be performed using a liquid bath or a digital melting
point apparatus.

Objective: To determine the melting temperature range of a solid sample.

Materials:

2-Nitrophenyl isocyanate sample

Capillary tubes (sealed at one end)

Mortar and pestle

Melting point apparatus (e.g., DigiMelt or oil bath-based setup)

Thermometer (calibrated)
Procedure:

o Sample Preparation: Place a small amount of the 2-Nitrophenyl isocyanate on a clean, dry
surface. If the crystals are large, gently grind them to a fine powder using a mortar and
pestle.[2]
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Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,
forcing a small amount of the solid into the tube.[3]

Sample Packing: Tap the sealed end of the tube gently on a hard surface, or drop it down a
long glass tube, to compact the solid into a dense plug approximately 2-3 mm in height at the
bottom.[2][3]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.[2]

Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid
determination by heating at a rate of 10-20 °C per minute to find a rough range.[2]

Accurate Determination: For an accurate measurement, set the apparatus to a starting
temperature approximately 15-20 °C below the expected melting point.

Slow Heating: Heat the sample at a slow, controlled rate of 1-2 °C per minute as the
temperature approaches the melting range.[2][4]

Data Recording: Record the temperature at which the first droplet of liquid appears (the
beginning of melting) and the temperature at which the last solid particle melts (the end of
melting).[3] This range is the melting point.

The boiling point for 2-Nitrophenyl isocyanate is reported under reduced pressure (vacuum)

to prevent thermal decomposition, which can occur at its atmospheric boiling point.

Objective: To determine the boiling point of a liquid at a specified sub-atmospheric pressure.

Materials:

2-Nitrophenyl isocyanate sample

Distillation flask (e.g., Hickman still for small scale)

Heat source (heating mantle or oil bath)

Vacuum pump and tubing
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Manometer (to measure pressure)

Thermometer (calibrated)

Boiling chips or a magnetic stirrer

Procedure:

Apparatus Assembly: Assemble a vacuum distillation apparatus. Place the 2-Nitrophenyl
isocyanate sample and boiling chips into the distillation flask.

System Sealing: Ensure all joints are properly sealed to maintain a vacuum.

Pressure Reduction: Connect the apparatus to the vacuum pump and carefully reduce the
pressure within the system until the desired pressure (e.g., 17 mmHg) is reached and stable,
as indicated by the manometer.

Heating: Begin to gently and uniformly heat the distillation flask.

Observation: Observe the sample for the onset of boiling and the condensation of vapor on
the thermometer bulb.

Data Recording: The boiling point is the stable temperature recorded on the thermometer
when the liquid is boiling and its vapor is in equilibrium with the liquid, indicated by a steady
reflux of condensate from the thermometer bulb.

System Shutdown: Once the temperature is recorded, remove the heat source and allow the
system to cool completely before slowly re-introducing air to the apparatus.

Visualization of Experimental Workflow

The logical flow for the characterization of a chemical's physical properties involves initial

sample preparation followed by distinct measurement procedures and final data validation

against established literature values.
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Workflow for Physical Property Verification
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(2-Nitrophenyl isocyanate)

: : o Boiling Point Determination
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' '

Pack Sample in Capillary Tube Assemble Vacuum Distillation
Heat at 1-2 °C/min Set Pressure (e.g., 17 mmHg)
Record Melting Range Heat and Record Boiling Temp

Data Compilation & Verification

Compare Experimental Data
to Literature Values

Click to download full resolution via product page

Caption: Workflow for determining and verifying physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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